molecular formula C13H10F3NO B8272813 [5-(4-Trifluoromethyl-phenyl)-pyridin-2-yl]-methanol

[5-(4-Trifluoromethyl-phenyl)-pyridin-2-yl]-methanol

Cat. No.: B8272813
M. Wt: 253.22 g/mol
InChI Key: NTNACOBSHUYCER-UHFFFAOYSA-N
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Description

[5-(4-Trifluoromethyl-phenyl)-pyridin-2-yl]-methanol is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10F3NO

Molecular Weight

253.22 g/mol

IUPAC Name

[5-[4-(trifluoromethyl)phenyl]pyridin-2-yl]methanol

InChI

InChI=1S/C13H10F3NO/c14-13(15,16)11-4-1-9(2-5-11)10-3-6-12(8-18)17-7-10/h1-7,18H,8H2

InChI Key

NTNACOBSHUYCER-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CN=C(C=C2)CO)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

178 mg (4.70 mmol) lithium aluminium hydride were given to 5 ml tetrahydrofuran (THF) and stirred at room temperature (r.t.) for 20 min. A solution of 590 mg (2.35 mmol) 5-(4-trifluoromethyl-phenyl)-pyridine-2-carbaldehyde in 5 ml THF was added drop by drop within 15 min., and the mixture stirred for 3 h. 9 ml conc. sodium chloride solution was added slowly at 0° C. and stirring continued for 60 min. The mixture was adjusted to pH=5 by addition of conc. HCl. A formed salt precipitate was isolated by filtration and washed with THF. The combined THF-solutions were evaporated, the residue extracted twice with ethyl acetate, the organic phase dried (sodium sulphate), evaporated, and the obtained material (270 mg, 45%) used without further purification.
Quantity
178 mg
Type
reactant
Reaction Step One
Quantity
590 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
9 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five

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